Cas no 1086395-04-1 (8-Benzyl-1,8-diazaspiro[5.5]undecane)

• Product Name: 8-Benzyl-1,8-diazaspiro[5.5]undecane
• CAS No: 1086395-04-1
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 2083699
• PubChem ID: 82385419
• Update Time: 2025-10-25

8-Benzyl-1,8-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-1,8-diazaspiro[5.5]undecane
• AKOS022681181
• DB-253640
• 1086395-04-1
• 1,8-Diazaspiro[5.5]undecane, 8-(phenylmethyl)-
• DTXSID501247412
• SY027042
• CS-0440693
• AC2869
• MFCD11223532

• MDL： MFCD11223532
• Inchi： 1S/C16H24N2/c1-2-7-15(8-3-1)13-18-12-6-10-16(14-18)9-4-5-11-17-16/h1-3,7-8,17H,4-6,9-14H2
• InChI Key： ROBNYLCIUULIJV-UHFFFAOYSA-N
• SMILES： N1CCCCC21CN(CC1C=CC=CC=1)CCC2

Computed Properties

• Exact Mass: 244.193948774Da
• Monoisotopic Mass: 244.193948774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 8-Benzyl-1,8-diazaspiro[5.5]undecane

Recent Advances in the Study of 8-Benzyl-1,8-diazaspiro[5.5]undecane (CAS: 1086395-04-1): A Promising Scaffold in Medicinal Chemistry

The compound 8-Benzyl-1,8-diazaspiro[5.5]undecane (CAS: 1086395-04-1) has recently garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic structure and versatile pharmacological potential. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications. The spirocyclic scaffold, characterized by its rigid three-dimensional structure, offers distinct advantages in drug design, including enhanced binding affinity and selectivity for target proteins.

Recent studies have focused on optimizing the synthesis of 8-Benzyl-1,8-diazaspiro[5.5]undecane to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis method, achieving enantiomeric excess (>95%) and scalability up to gram quantities. This advancement addresses previous challenges in stereocontrol and paves the way for broader exploration of its derivatives. Computational studies accompanying this work revealed that the benzyl group at the 8-position significantly influences the compound's conformational stability, which correlates with its observed bioactivity.

Pharmacological investigations have identified 8-Benzyl-1,8-diazaspiro[5.5]undecane as a potent modulator of G protein-coupled receptors (GPCRs), particularly those implicated in neurological disorders. In vitro assays demonstrated nanomolar affinity for the 5-HT_2A and D₂ receptors, with functional selectivity profiles distinct from classical antipsychotics. A 2024 preclinical study in ACS Chemical Neuroscience showed that optimized derivatives reduced psychosis-like behaviors in rodent models without inducing extrapyramidal side effects, suggesting potential as next-generation antipsychotics.

The compound's utility extends beyond CNS applications. Research published in European Journal of Medicinal Chemistry (2024) revealed its role as a key intermediate in developing SARS-CoV-2 main protease inhibitors. Molecular docking simulations indicate the spirocyclic core interacts with the catalytic dyad (His41/Cys145), while the benzyl moiety occupies the S1 subsite. These findings align with biochemical assays showing IC₅₀ values of 0.8 μM for lead compounds, providing a structural basis for further optimization against emerging coronaviruses.

Ongoing structure-activity relationship (SAR) studies emphasize the importance of substitutions at the 1- and 5-positions of the diazaspiro framework. A recent patent application (WO2023124567) discloses 1-aryl-5-carboxamide derivatives exhibiting dual NK₁R antagonism and SSRI activity, with improved blood-brain barrier penetration. Metabolic stability studies in human liver microsomes (t_1/2 > 120 min) and favorable pharmacokinetic profiles in primates position these derivatives as promising candidates for depression/anxiety disorders.

Despite these advances, challenges remain in balancing lipophilicity (clogP ~3.5) with aqueous solubility for optimal drug-like properties. Emerging strategies include incorporating polar groups at the benzyl para-position or developing prodrugs of the secondary amine. The compound's versatility is further evidenced by its use in PROTAC design, where its rigid structure serves as an effective linker between E3 ligase binders and target proteins, as reported in a 2024 Nature Chemical Biology study targeting BET proteins.

In conclusion, 8-Benzyl-1,8-diazaspiro[5.5]undecane represents a privileged scaffold with multifaceted therapeutic potential. Continued exploration of its chemical space, coupled with advanced delivery technologies, may unlock novel treatments for CNS disorders, viral infections, and beyond. The convergence of synthetic methodology innovations and detailed mechanistic studies positions this compound as a focal point in next-generation drug discovery pipelines.